Cas no 104149-68-0 (1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester)

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester structure
104149-68-0 structure
Product Name:1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
CAS No:104149-68-0
MF:C11H10N2O4
MW:234.208102703094
CID:3566622
PubChem ID:935028
Update Time:2025-04-22

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
    • AKOS001715751
    • CHEMBL1529683
    • 104149-68-0
    • CS-0339685
    • SMR000079671
    • methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
    • methyl5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
    • Oprea1_606677
    • CCG-122019
    • MLS000066123
    • 6L-323S
    • HMS2287C10
    • SDCCGMLS-0041112.P002
    • Inchi: 1S/C11H10N2O4/c1-15-8-5-3-7(4-6-8)10-12-9(13-17-10)11(14)16-2/h3-6H,1-2H3
    • InChI Key: SCBLFYAQSGOWMU-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(OC)C=C2)=NC(C(OC)=O)=N1

Computed Properties

  • Exact Mass: 234.06405680Da
  • Monoisotopic Mass: 234.06405680Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.5Ų

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI75115-1mg
methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
104149-68-0 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI75115-5mg
methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
104149-68-0 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI75115-10mg
methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
104149-68-0 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI75115-500mg
methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
104149-68-0 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI75115-1g
methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
104149-68-0 >90%
1g
$1295.00 2024-04-20
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd